Cas no 18645-93-7 (7-fluoro-4-nitro-1H-benzodimidazole)
7-Fluoro-4-nitro-1H-benzimidazole is a fluorinated nitrobenzimidazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing nitro and fluoro substituents, enhance reactivity, making it a valuable intermediate in heterocyclic synthesis. The compound exhibits potential as a precursor for bioactive molecules, particularly in the development of antimicrobial and antitumor agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The presence of both nitro and fluoro groups allows for selective functionalization, enabling diverse derivatization pathways. This compound is suited for use in medicinal chemistry and material science, where precise molecular modifications are critical.
18645-93-7 structure
Product Name:7-fluoro-4-nitro-1H-benzodimidazole
CAS No:18645-93-7
MF:C7H4FN3O2
MW:181.123964309692
MDL:MFCD26743819
CID:123107
PubChem ID:135998930
Update Time:2025-10-29
7-fluoro-4-nitro-1H-benzodimidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,7-fluoro-4-nitro-
- 7-Fluor-4-nitro-benzimidazol
- 7-FLUORO-4-NITRO-1H-BENZIMIDAZOLE
- Benzimidazole, 4-fluoro-7-nitro- (8CI)
- 7-Fluoro-4-nitro-1H-benzoiMidazole
- 7-fluoro-4-nitro-1H-benzo[d]iMidazole
- DTXSID101299859
- 1H-benzimidazole, 7-fluoro-4-nitro-
- Benzimidazole,4-fluoro-7-nitro-(8ci)
- 4-fluoro-7-nitro-3,1,3-benzoxadiazole
- QDHJSUZVKXKIAJ-UHFFFAOYSA-N
- SY268726
- F18330
- 18645-93-7
- 4-fluoro-7-nitro-1H-benzo[d]imidazole
- MFCD18427194
- A880653
- 4-Fluoro-7-nitrobenzoimidazole
- DB-274282
- BENZIMIDAZOLE, 4-FLUORO-7-NITRO-
- 7-fluoro-4-nitro-1H-benzodimidazole
-
- MDL： MFCD26743819
- Inchi： 1S/C7H4FN3O2/c8-4-1-2-5(11(12)13)7-6(4)9-3-10-7/h1-3H,(H,9,10)
- InChI Key： QDHJSUZVKXKIAJ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2=C1NC=N2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.02882
- Monoisotopic Mass: 181.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.629±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- PSA: 71.82
7-fluoro-4-nitro-1H-benzodimidazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
7-fluoro-4-nitro-1H-benzodimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294524-1g |
7-Fluoro-4-nitro-1H-benzo[d]imidazole |
18645-93-7 | 95% | 1g |
$1706 | 2021-06-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY268726-1g |
4-Fluoro-7-nitrobenzoimidazole |
18645-93-7 | ≥95% | 1g |
¥8500.00 | 2025-04-17 | |
| Chemenu | CM294524-1g |
7-Fluoro-4-nitro-1H-benzo[d]imidazole |
18645-93-7 | 95% | 1g |
$*** | 2023-03-31 | |
| Apollo Scientific | PC402042-250mg |
7-Fluoro-4-nitro-1H-benzimidazole |
18645-93-7 | 250mg |
£640.00 | 2024-05-24 | ||
| eNovation Chemicals LLC | Y1192849-1g |
4-Fluoro-7-nitrobenzoimidazole |
18645-93-7 | 95% | 1g |
$980 | 2024-07-19 | |
| Alichem | A061003713-100mg |
4-Fluoro-7-nitro-1H-benzimidazole |
18645-93-7 | 98% | 100mg |
$575.13 | 2023-09-02 | |
| Alichem | A061003713-250mg |
4-Fluoro-7-nitro-1H-benzimidazole |
18645-93-7 | 98% | 250mg |
$818.42 | 2023-09-02 | |
| Alichem | A061003713-1g |
4-Fluoro-7-nitro-1H-benzimidazole |
18645-93-7 | 98% | 1g |
$2344.43 | 2023-09-02 | |
| eNovation Chemicals LLC | D516260-250mg |
7-fluoro-4-nitro-1H-benzo[d]imidazole |
18645-93-7 | 95% | 250mg |
$400 | 2024-06-05 | |
| eNovation Chemicals LLC | D516260-1g |
7-fluoro-4-nitro-1H-benzo[d]imidazole |
18645-93-7 | 95% | 1g |
$1140 | 2024-06-05 |
7-fluoro-4-nitro-1H-benzodimidazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:18645-93-7)7-fluoro-4-nitro-1H-benzodimidazole
Order Number:A880653
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:01
Price ($):882.0
Email:sales@amadischem.com
7-fluoro-4-nitro-1H-benzodimidazole Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
18645-93-7 (7-fluoro-4-nitro-1H-benzodimidazole) Related Products
- 1080522-30-0(6-fluoro-2-methyl-7-nitro-1H-Benzimidazole)
- 32046-80-3(5,7-dinitro-1H-Benzimidazole)
- 69926-30-3(4-Nitro-1H-benzimidazole)
- 10597-50-9(1H-Benzimidazol-5-amine,7-nitro-)
- 391906-61-9(1H-Benzimidazole,6-fluoro-7-nitro-)
- 1360958-38-8(6-Fluoro-4-nitro-1H-benzimidazole)
- 1360958-31-1(4-Fluoro-6-nitro-1H-1,3-benzodiazole)
- 10597-52-1(4-nitro-1H-1,3-benzodiazole)
- 1360962-51-1(4-Fluoro-5-nitro-1H-benzimidazole)
- 1190312-36-7(6-Fluoro-3-nitro-4-azaindole)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:18645-93-7)7-fluoro-4-nitro-1H-benzodimidazole
Purity:99%
Quantity:1g
Price ($):882.0